Cas no 1804532-86-2 (2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1804532-86-2
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911303
• Update Time: 2025-11-01

2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-3-1-5(15-7(9,10)11)6(13)14-4(3)2-12/h1H,(H2,13,14)
• InChI Key： FCQQNHGNOBLCNG-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C(=C1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1804532-86-2)

2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804532-86-2, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its amino, cyano, fluoro, and trifluoromethoxy substituents, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and drug discovery.

The presence of multiple fluorine atoms in the molecule, particularly in the form of a trifluoromethoxy group at the 3-position, imparts significant electronic and steric effects that can influence its reactivity and biological interactions. Fluoro-substituted compounds are well-documented for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles, making them highly valuable in medicinal chemistry. The cyano group at the 6-position further enhances the compound's versatility, enabling participation in various chemical transformations such as nucleophilic additions and condensation reactions.

2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine has been extensively studied for its potential role as a key intermediate in the synthesis of more complex pharmaceutical agents. Its structural framework provides a scaffold that can be modified through functional group interconversions to yield derivatives with tailored biological activities. Researchers have leveraged this compound to develop novel molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their emerging applications in agrochemicals and specialty chemicals. The combination of fluorine atoms with other electron-withdrawing groups like cyano and trifluoromethoxy enhances the compound's lipophilicity and binding affinity to biological targets. This has led to several innovative approaches in designing high-affinity ligands for enzyme inhibition and receptor modulation.

One of the most compelling aspects of 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine is its role in developing kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that selectively inhibit aberrant signaling pathways in cancer cells. Several preclinical studies have highlighted its potential as a building block for molecules with potent antitumor activity.

The synthetic methodologies for preparing 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine have also seen significant advancements. Modern synthetic routes often involve multi-step organic transformations that incorporate fluorinated precursors under controlled conditions to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine core with desired substituents. Additionally, flow chemistry techniques have been employed to enhance scalability and reproducibility in the synthesis process.

The pharmacological profile of derivatives derived from CAS No. 1804532-86-2 continues to be explored through high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. These efforts have uncovered novel scaffolds with improved pharmacokinetic properties and reduced toxicity profiles. The fluoro-substituted pyridines exhibit favorable solubility parameters, which are crucial for oral bioavailability and tissue distribution.

In conclusion, 2-Amino-6-cyano-5-fluoro-3-(trifluoromethoxy)pyridine represents a versatile and valuable intermediate in pharmaceutical research. Its unique structural attributes make it an attractive candidate for designing next-generation therapeutics targeting various diseases. As synthetic methodologies continue to evolve, the accessibility of this compound will further drive innovation in drug discovery pipelines worldwide.